5-(Benzylsulfanyl)pentan-2-ol

• Molecular Formula: C12H18OS
• Molecular Weight: 210.34 g/mol
• IUPAC Name: 5-benzylsulfanylpentan-2-ol
• InChI: InChI=1S/C12H18OS/c1-11(13)6-5-9-14-10-12-7-3-2-4-8-12/h2-4,7-8,11,13H,5-6,9-10H2,1H3
• InChI Key: XTKGXAWRSKUNIX-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCSCC1=CC=CC=C1)O

Description

5-(Benzylsulfanyl)pentan-2-ol is a sulfur-containing secondary alcohol characterized by a pentan-2-ol backbone with a benzylsulfanyl (–S–CH₂C₆H₅) substituent at the 5th carbon.

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

The following table compares 5-(Benzylsulfanyl)pentan-2-ol with structurally related compounds from the evidence:

Compound Name	Molecular Formula	Key Functional Groups	Structural Features	Reference
5-(Benzylsulfanyl)pentan-2-ol	C₁₂H₁₈OS	–OH, –S–CH₂C₆H₅	Linear chain with terminal benzylsulfanyl	N/A
Compound 30 ()	C₂₄H₂₉N₃O₄S₂	–OH, –SO₂–, –NH–(E-but-2-en-1-yl)	Indole-sulfonamide hybrid with unsaturated side chain
Compound 32 ()	C₃₃H₃₃N₃O₄S₂	–OH, –SO₂–, –NH–(but-2-ynyl)	Bulky phenylsulfonyl and indole substituents
Cobalt Complex ()	[CoCl₂(C₁₆H₁₃NS)₂]	–S–CH₂C₆H₅ (ligand)	Octahedral Co(II) center with quinoline ligands

Key Observations :

• Sulfur Functionality: The benzylsulfanyl group in the target compound differs from sulfonamide (–SO₂–NH–) groups in compounds 30 and 32.
• Backbone Flexibility : Unlike rigid heterocycles in compounds 30–32, the pentan-2-ol chain in the target compound offers conformational flexibility, which may influence solubility or binding interactions.
• Coordination Potential: The cobalt complex in demonstrates that benzylsulfanyl groups can participate in metal coordination. However, in the target compound, the hydroxyl group may compete for coordination sites, depending on the metal ion .

Spectroscopic and Analytical Data

The table below extrapolates spectroscopic trends from similar compounds ( and ):

Property	5-(Benzylsulfanyl)pentan-2-ol (Predicted)	Compound 30 (Observed)	Cobalt Complex (Observed)
¹H NMR (δ, ppm)	–OH: ~1.5–2.0; –SCH₂Ph: ~3.5–4.0	–OH: 2.1; –CH=CH–: 5.6–6.1	Aromatic protons: 7.2–8.5
¹³C NMR (δ, ppm)	C–S: ~35–40; C–OH: ~70	C–SO₂: 115; C–NH: 130	Co–S coordination: N/A
IR (ν, cm⁻¹)	–OH: 3300–3500; C–S: 650–700	–SO₂: 1350; –NH: 3400	Co–Cl: 290
MS (m/z)	[M+H]⁺: 222.1	[M+H]⁺: 518.1 (observed)	Parent ion: 694.2

Notable Differences:

• The absence of sulfonamide peaks (e.g., –SO₂ at 1350 cm⁻¹ in IR) distinguishes the target compound from derivatives.
• Aromatic signals in the cobalt complex () highlight the electronic effects of quinoline vs. aliphatic backbones .